molecular formula C5H10NO3PS B8707672 1-[Ethoxy(isothiocyanato)phosphoryl]oxyethane CAS No. 6374-26-1

1-[Ethoxy(isothiocyanato)phosphoryl]oxyethane

Cat. No.: B8707672
CAS No.: 6374-26-1
M. Wt: 195.18 g/mol
InChI Key: VZPJECPLMDDSRB-UHFFFAOYSA-N
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Description

1-[Ethoxy(isothiocyanato)phosphoryl]oxyethane is a useful research compound. Its molecular formula is C5H10NO3PS and its molecular weight is 195.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

6374-26-1

Molecular Formula

C5H10NO3PS

Molecular Weight

195.18 g/mol

IUPAC Name

1-[ethoxy(isothiocyanato)phosphoryl]oxyethane

InChI

InChI=1S/C5H10NO3PS/c1-3-8-10(7,6-5-11)9-4-2/h3-4H2,1-2H3

InChI Key

VZPJECPLMDDSRB-UHFFFAOYSA-N

Canonical SMILES

CCOP(=O)(N=C=S)OCC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred slurry of 1.0 to 1.1 molar equivalent of anhydrous sodium, potassium or ammonium thiocyanate in about 50 ml to 100 ml of a solvent such as benzene, toluene, xylene, ehtylene dichloride, chloroform, methylene chloride or methylene bromide, is added one molar equivalent of diethoxyphosphoryl chloride of formula (II) at a temperature range of 5° C to 30° C and, preferably, 15° C to 25° C and the reaction mixture stirred for a period of time from 4 to 4 hours to yield diethoxyphosphinyl isothiocyanate of formula (III). The reaction is slightly exothermic and such exotherm easily is controlled by either adjusting the rate of addition of said phosphoryl chloride or by using a cooling bath, or by a combination of the two.
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Synthesis routes and methods II

Procedure details

One molar equivalent of diethoxyphosphoryl chloride of formula (II) is reacted with 1.0 to 1.2 molar equivalent of sodium-, potassium- or ammonium thiocyanate at a temperature range of 5° C to 30° C and, preferably, 15° C to 25° C for a period of time ranging from 2 to 4 hours to yield diethoxyphosphinyl isothiocyanate of formula (III). The reaction is slightly exothermic, but is easily controlled by a cooling bath.
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Synthesis routes and methods III

Procedure details

To a mixture of 8.02 g of dry sodium thiocyanate in 100 ml of dry toluene at 0° C., under a nitrogen atmosphere is added 13.1 ml (16.6 g) of diethyl phosphorchloridate dropwise with stirring. The mixture is warmed to ambient temperature and stirred 20 hours. The mixture is filtered through a pad of Celite and the pad is washed with two 50 ml portions of toluene. The filtrate is washed with 50 ml of ice cold 10% sodium bicarbonate solution, 50 ml of ice water and dried over anhydrous magnesium sulfate. The mixture is filtered and the filtrate used without further purification is subsequent reaction.
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Synthesis routes and methods IV

Procedure details

One molar equivalent of diethoxyphosphoryl chloride is reacted with a 1.1 to 1.2 molar equivalent of ammonium thiocyanate in the presence of an inert solvent, such as benzene, toluene, xylene or the like, at about 20° C to 30° C for a period of time of about 24 hours. The so obtained solution of diethoxyphosphinyl isothiocyanate of formula (III) is washed several times with water and dilute sodium bicarbonate solution, and then the isothiocyanate is isolated by removing the solvent in vacuo. This reaction step may be graphically illustrated as follows: ##STR2##
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